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Compound of Interest

Compound Name:
1-Boc-3-(4-

Aminophenyl)piperidine

CAS No.: 875798-79-1

Cat. No.: B1521923

Get Quote

A Strategic Scaffold for PARP Inhibition and CNS Drug Design

Part 1: Executive Summary & Chemical Identity
1-Boc-3-(4-Aminophenyl)piperidine is a high-value chiral intermediate, most notably serving

as the structural core for Niraparib (Zejula), a potent poly(ADP-ribose) polymerase (PARP)

inhibitor used in ovarian cancer therapy.[1] Its structural significance lies in the 3-arylpiperidine

motif—a "privileged structure" that offers a rigid, non-planar scaffold capable of directing

substituents into specific hydrophobic pockets of target proteins (e.g., GPCRs, Kinases, PARP

enzymes).
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Property Specification

Chemical Name
(S)-tert-Butyl 3-(4-aminophenyl)piperidine-1-

carboxylate

CAS Number
1171197-20-8 (S-isomer) Note: 875798-79-1

refers to the racemate

Molecular Formula C₁₆H₂₄N₂O₂

Molecular Weight 276.38 g/mol

Physical State White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol, DCM; Insoluble in

water

Chirality
The (S)-enantiomer is the pharmacologically

active scaffold for Niraparib.[1][2]

Part 2: Strategic Application in Drug Design
The "Privileged" 3-Arylpiperidine Scaffold
Unlike flat aromatic systems, the 3-arylpiperidine core provides defined three-dimensional

vectors. In the context of PARP inhibitors:

Binding Affinity: The piperidine ring mimics the ribose sugar of NAD+, positioning the aryl

group to stack with tyrosine residues in the catalytic cleft.

ADME Optimization: The Boc-protected amine allows for late-stage diversification (e.g., urea

formation, amidation) to tune lipophilicity (LogD) and metabolic stability.

Mechanism of Action (Niraparib Context)
The (S)-isomer of this scaffold is critical for trapping PARP1/2 enzymes on damaged DNA,

preventing repair and leading to synthetic lethality in BRCA-mutated cancer cells.
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Figure 1: Pharmacological Logic of the 3-Arylpiperidine Scaffold
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Part 3: Synthesis & Manufacturing Protocols
For research and scale-up, the synthesis must balance enantioselectivity with cost-efficiency.

Below is the industry-standard "Suzuki-Reduction-Resolution" route, which is robust and

scalable.

Route A: The Suzuki-Reduction Sequence (High
Robustness)
This route constructs the carbon skeleton via cross-coupling, followed by reduction and chiral

resolution.

Step 1: Suzuki-Miyaura Coupling
Reaction: 3-Pyridineboronic acid + 1-Iodo-4-nitrobenzene

3-(4-Nitrophenyl)pyridine

Reagents: Pd(PPh₃)₄ (catalyst), Na₂CO₃ (base), DME/Water (solvent).

Conditions: Reflux under N₂ for 12 hours.

Why: High yield formation of the biaryl bond prior to saturation.

Step 2: Catalytic Hydrogenation (Global Reduction)
Reaction: 3-(4-Nitrophenyl)pyridine + H₂

3-(4-Aminophenyl)piperidine

Reagents: PtO₂ (Adam's catalyst) or Rh/C, Acetic Acid, H₂ (50 psi).
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Conditions: Room temperature, 24 hours.

Critical Insight: This step reduces both the nitro group (to amine) and the pyridine ring (to

piperidine) simultaneously.

Result: Racemic mixture of the free amine.

Step 3: Boc-Protection & Chiral Resolution
Reaction: Racemate + (Boc)₂O

Racemic Boc-Intermediate

(S)-Isomer

Protocol:

Treat crude amine with Di-tert-butyl dicarbonate ((Boc)₂O) and TEA in DCM.

Resolution: Dissolve racemic Boc-compound in Ethanol. Add (S)-(+)-Mandelic acid or D-

Phenylglycine.

Crystallization: The (S,S)-diastereomeric salt crystallizes out preferentially.

Free Basing: Treat salt with 1N NaOH to release the pure (S)-enantiomer (CAS 1171197-

20-8).

Experimental Workflow Diagram
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Figure 2: Industrial Synthesis Workflow for CAS 1171197-20-8
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Part 4: Quality Control & Analytics
To ensure the integrity of this intermediate for drug development, the following analytical

specifications must be met.

Test Method Acceptance Criteria

Identification ¹H-NMR (DMSO-d₆)

Conforms to structure;

characteristic Boc singlet @

1.40 ppm.

Purity (Chemical) HPLC (C18 Column) 98.0% Area

Purity (Chiral) Chiral HPLC (Chiralpak AD-H) 99.0% ee (Enantiomeric

Excess)

Residual Solvents GC-HS
Ethanol < 5000 ppm, DCM <

600 ppm

Loss on Drying Gravimetric 0.5% w/w

Self-Validating NMR Check:

Look for the doublet of doublets (dd) around 6.5–7.0 ppm, corresponding to the para-

substituted aniline ring.

Verify the integration ratio of the Boc methyls (9H) to the aromatic protons (4H) is exactly

2.25:1.

Part 5: Safety & Handling
Hazard Classification: Irritant (Skin/Eye).

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The amine is sensitive to

oxidation over long periods (turning brown).

Handling: Use standard PPE (Gloves, Goggles, Lab Coat). Avoid dust formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1521923?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521923?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

